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Compound of Interest

Compound Name: Lognac

Cat. No.: B022017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of Lognac, a

brand name for the non-steroidal anti-inflammatory drug (NSAID) Diclofenac.[1][2][3][4][5] The

active pharmaceutical ingredient (API) is Diclofenac Sodium.[1][2][6][7] This guidance is

intended for laboratory and research environments.

Chemical Identification and Properties
Property Value Source

Chemical Name

2-[(2,6-

dichlorophenyl)amino]benzene

acetic acid, sodium salt

[8]

CAS Number 15307-79-6 [9]

Molecular Formula C₁₄H₁₀Cl₂NNaO₂ [8]

Molecular Weight 318.13 g/mol [3]

Appearance
White to off-white crystalline

powder
[3][6]

Solubility Soluble in cold water [3]

Melting Point 284 °C (543.2 °F) [3]
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Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to ensure personnel safety when handling

Diclofenac Sodium in a laboratory setting.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or

glasses

Protects against dust particles

and splashes.

Hand Protection Nitrile or latex gloves
Prevents skin contact and

absorption.

Body Protection Laboratory coat
Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. A

NIOSH-approved respirator

may be required for large

quantities or when generating

dust.

Minimizes inhalation of

airborne particles.

Handling and Storage Procedures
Handling:

Avoid contact with eyes, skin, and clothing.

Do not ingest or inhale.

Wash hands thoroughly after handling.[4]

Handle in a well-ventilated area to minimize dust formation.

For topical formulations such as gels, which may also contain methyl salicylate, linseed oil,

and menthol, avoid direct skin contact without appropriate gloves.[10]

Storage:
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Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed.

Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes, lifting upper and lower eyelids

occasionally. Seek medical attention.

Skin Contact

Remove contaminated clothing and wash skin

with soap and water. Seek medical attention if

irritation develops.

Inhalation
Move to fresh air. If breathing is difficult,

administer oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Disposal Plan
All waste containing Diclofenac Sodium must be treated as chemical waste.

Solid Waste: Collect in a designated, labeled, and sealed container.

Liquid Waste: Collect in a designated, labeled, and sealed container.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations. Do

not dispose of down the drain or in regular trash.

Experimental Workflow for Handling Diclofenac
Sodium
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The following diagram outlines the standard workflow for safely handling Diclofenac Sodium in

a research setting.

Preparation

Handling

Cleanup & Disposal

Final Steps

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Weigh/Measure in Ventilated Area

Perform Experiment

Decontaminate Work Area

Dispose of Waste in Labeled Containers

Remove PPE

Wash Hands Thoroughly
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Workflow for Safe Handling of Diclofenac Sodium

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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